Cas no 1220037-89-7 (N-(2-methoxyethyl)piperidine-4-carboxamide hydrochloride)

• Product Name: N-(2-methoxyethyl)piperidine-4-carboxamide hydrochloride
• CAS No: 1220037-89-7
• MF: C₉H₁₉ClN₂O₂
• MW: 222.712361574173
• CID: 1071550
• PubChem ID: 56832088
• Update Time: 2025-11-02

N-(2-methoxyethyl)piperidine-4-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2-Methoxyethyl)-4-piperidinecarboxamide hydrochloride
• AG-L-56471
• CTK7B3430
• F2145-0183
• MolPort-016-578-054
• N-(2-methoxyethyl)piperidine-4-carboxamide hydrochloride
• AKOS015849789
• N-(2-methoxyethyl)piperidine-4-carboxamidehydrochloride
• N-(2-Methoxyethyl)-4-piperidinecarboxamidehydrochloride
• 1220037-89-7
• N-(2-methoxyethyl)piperidine-4-carboxamide;hydrochloride

• MDL： MFCD13562518
• Inchi： 1S/C9H18N2O2.ClH/c1-13-7-6-11-9(12)8-2-4-10-5-3-8;/h8,10H,2-7H2,1H3,(H,11,12);1H
• InChI Key： HYGRINBRDADCGE-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1CCNCC1)NCCOC

Computed Properties

• Exact Mass: 222.1135055g/mol
• Monoisotopic Mass: 222.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 156
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on N-(2-methoxyethyl)piperidine-4-carboxamide hydrochloride

N-(2-methoxyethyl)piperidine-4-carboxamide hydrochloride (CAS 1220037-89-7): A Comprehensive Overview

N-(2-methoxyethyl)piperidine-4-carboxamide hydrochloride (CAS 1220037-89-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as N-(2-methoxyethyl)piperidine-4-carboxamide HCl, belongs to the class of piperidine derivatives, which are widely studied for their potential therapeutic applications. Its unique molecular structure, featuring a piperidine-4-carboxamide core and a 2-methoxyethyl side chain, makes it a valuable intermediate in drug discovery and development.

The growing interest in N-(2-methoxyethyl)piperidine-4-carboxamide hydrochloride is driven by its potential role in modulating biological pathways. Researchers are particularly intrigued by its ability to interact with specific receptors, which could lead to breakthroughs in treating neurological and metabolic disorders. The compound's hydrochloride salt form enhances its solubility, making it more suitable for experimental and formulation purposes. As the demand for novel drug candidates rises, CAS 1220037-89-7 continues to be a focal point in medicinal chemistry.

One of the most searched questions about N-(2-methoxyethyl)piperidine-4-carboxamide HCl revolves around its synthesis and purity. High-purity N-(2-methoxyethyl)piperidine-4-carboxamide hydrochloride is essential for reproducible research outcomes, and suppliers often provide detailed analytical data, including HPLC and NMR spectra, to ensure quality. Another trending topic is the compound's stability under various conditions, which is critical for storage and handling in laboratory settings. Researchers frequently inquire about optimal storage temperatures and shelf life, highlighting the need for reliable technical guidance.

In addition to its pharmaceutical applications, N-(2-methoxyethyl)piperidine-4-carboxamide hydrochloride is also explored in material science. Its structural features, such as the piperidine ring and methoxyethyl group, contribute to its versatility as a building block for more complex molecules. This dual applicability in both life sciences and material science underscores the compound's broad utility and reinforces its importance in contemporary research.

The market for N-(2-methoxyethyl)piperidine-4-carboxamide HCl is expanding, with an increasing number of suppliers offering this compound to meet the demands of academic and industrial researchers. Pricing and availability are common concerns, especially for small-scale researchers who require cost-effective solutions. Bulk purchasing options and custom synthesis services are becoming more prevalent, catering to diverse research needs. Furthermore, regulatory compliance and safety data sheets (SDS) for CAS 1220037-89-7 are frequently requested, reflecting the emphasis on safe handling practices.

Looking ahead, the potential of N-(2-methoxyethyl)piperidine-4-carboxamide hydrochloride in drug development remains a hot topic. With advancements in computational chemistry and high-throughput screening, researchers are better equipped to explore its interactions with biological targets. The compound's relevance in addressing unmet medical needs, such as neurodegenerative diseases, positions it as a promising candidate for future therapeutic innovations. As scientific understanding deepens, N-(2-methoxyethyl)piperidine-4-carboxamide HCl is poised to play a pivotal role in next-generation pharmaceuticals.

In summary, N-(2-methoxyethyl)piperidine-4-carboxamide hydrochloride (CAS 1220037-89-7) is a compound of significant scientific and commercial interest. Its applications span from drug discovery to material science, driven by its unique chemical properties and versatility. As research progresses, this compound is likely to remain at the forefront of innovation, offering new opportunities for scientific advancement and therapeutic development.